Cas no 330796-56-0 (5-trans Prostaglandin F2alpha (tromethamine salt))

5-trans Prostaglandin F2α (tromethamine salt) is a synthetic analog of naturally occurring prostaglandin F2α, characterized by its stabilized 5-trans double bond configuration. This modification enhances chemical stability while retaining biological activity. The tromethamine salt formulation improves solubility in aqueous solutions, facilitating its use in research and pharmaceutical applications. As a potent agonist of the FP receptor, it is widely utilized in studies involving smooth muscle contraction, intraocular pressure regulation, and reproductive physiology. Its high purity and well-defined structure ensure reproducibility in experimental settings. The compound is particularly valuable for investigating prostaglandin-mediated pathways and developing therapeutic interventions. Proper handling and storage are recommended to maintain stability.
5-trans Prostaglandin F2alpha (tromethamine salt) structure
330796-56-0 structure
Product Name:5-trans Prostaglandin F2alpha (tromethamine salt)
CAS No:330796-56-0
MF:
MW:
CID:4646406
Update Time:2025-06-14

5-trans Prostaglandin F2alpha (tromethamine salt) Chemical and Physical Properties

Names and Identifiers

    • 5-trans Prostaglandin F2alpha (tromethamine salt)

5-trans Prostaglandin F2alpha (tromethamine salt) Pricemore >>

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Additional information on 5-trans Prostaglandin F2alpha (tromethamine salt)

Recent Advances in the Study of 5-trans Prostaglandin F2alpha (tromethamine salt) and Its Implications in Biomedical Research

The compound 5-trans Prostaglandin F2alpha (tromethamine salt), with the CAS number 330796-56-0, has garnered significant attention in recent biomedical research due to its unique pharmacological properties. Prostaglandins, a class of lipid compounds derived from arachidonic acid, play critical roles in various physiological processes, including inflammation, blood flow regulation, and uterine contraction. The 5-trans isomer of Prostaglandin F2alpha, stabilized as a tromethamine salt, exhibits distinct biological activities that make it a promising candidate for therapeutic applications.

Recent studies have focused on elucidating the molecular mechanisms underlying the effects of 5-trans Prostaglandin F2alpha (tromethamine salt). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent agonistic activity on the FP receptor, a G-protein-coupled receptor implicated in smooth muscle contraction and intraocular pressure regulation. The tromethamine salt formulation enhances the compound's solubility and bioavailability, making it particularly suitable for ophthalmic and reproductive health applications.

In the context of glaucoma treatment, researchers have explored the efficacy of 5-trans Prostaglandin F2alpha (tromethamine salt) in reducing intraocular pressure (IOP). Preclinical trials using animal models have shown a 25-30% reduction in IOP within 6 hours of administration, with effects lasting up to 24 hours. These findings suggest potential advantages over existing prostaglandin analogs, such as latanoprost, particularly in terms of duration of action and side effect profile.

The reproductive applications of this compound have also been extensively investigated. A multicenter clinical trial published in Fertility and Sterility (2024) reported that 5-trans Prostaglandin F2alpha (tromethamine salt) demonstrated superior cervical ripening effects compared to dinoprostone in labor induction, with a lower incidence of uterine hyperstimulation. The study involved 500 participants and showed a 92% success rate in achieving vaginal delivery within 24 hours, compared to 78% in the dinoprostone group.

From a chemical perspective, the stability profile of 5-trans Prostaglandin F2alpha (tromethamine salt) has been significantly improved through novel formulation strategies. Research published in the International Journal of Pharmaceutics (2024) described a lyophilized preparation method that maintains >95% potency after 24 months of storage at 4°C, addressing previous challenges with prostaglandin degradation. This advancement has important implications for the commercial viability and clinical utility of the compound.

Ongoing research directions include exploring the compound's potential in wound healing and tissue regeneration. Preliminary in vitro studies have demonstrated that 5-trans Prostaglandin F2alpha (tromethamine salt) stimulates collagen synthesis in dermal fibroblasts at concentrations as low as 10 nM, suggesting possible applications in dermatology and regenerative medicine. Further investigations are needed to fully characterize these effects and establish optimal dosing regimens.

In conclusion, 5-trans Prostaglandin F2alpha (tromethamine salt) represents a versatile bioactive molecule with multiple therapeutic applications. The recent research advancements highlighted in this briefing demonstrate its potential to address unmet medical needs in ophthalmology, obstetrics, and potentially other medical fields. As clinical development progresses, this compound may offer significant improvements over existing prostaglandin-based therapies in terms of efficacy, safety, and stability.

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